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Abstract

Ethyl 7-methyl-4-oxooctanoate is a [3-keto ester of interest in synthetic organic chemistry.
This guide provides a comprehensive overview of its chemical properties, including its
structure, molecular characteristics, and spectroscopic profile. Drawing upon established
principles of 3-keto ester reactivity, we will explore plausible synthetic routes and characteristic
reactions. Furthermore, this document will touch upon the potential, albeit currently
underexplored, applications of this compound in research and drug development, offering
insights into its utility as a chemical building block.

Introduction: The Significance of B-Keto Esters

-Keto esters are a pivotal class of organic compounds characterized by a ketone functional
group at the B-position relative to an ester group. This unique 1,3-dicarbonyl arrangement
confers a distinct reactivity profile, making them exceptionally versatile intermediates in organic
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synthesis.[1] The acidic nature of the a-hydrogen, nestled between the two carbonyl groups,
facilitates the formation of a stable enolate, a potent nucleophile for a wide array of carbon-
carbon bond-forming reactions.[2][3] This inherent reactivity has cemented the role of B-keto
esters as foundational building blocks in the synthesis of complex molecules, including natural
products and pharmaceutical agents.[4] Ethyl 7-methyl-4-oxooctanoate, as a member of this
class, embodies this synthetic potential.

Molecular and Physicochemical Profile of Ethyl 7-
methyl-4-oxooctanoate

A thorough understanding of a molecule's fundamental properties is paramount for its effective
application in a research and development setting. This section delineates the key structural
and computed physicochemical parameters of Ethyl 7-methyl-4-oxooctanoate.

Chemical Structure and Identifiers

The molecular structure of Ethyl 7-methyl-4-oxooctanoate is presented below, illustrating the
characteristic [3-keto ester moiety and the appended alkyl chain.

Caption: 2D Structure of Ethyl 7-methyl-4-oxooctanoate

Table 1. Chemical Identifiers for Ethyl 7-methyl-4-oxooctanoate

Identifier Value

IUPAC Name ethyl 7-methyl-4-oxooctanoate

CAS Number 57753-64-7[5]

Molecular Formula C11H2003][5]

SMILES CCOC(=0)CCC(=0)Cccc(C)C[5]

InChiKey UJOCRHTYFPNWKW-UHFFFAOYSA-N[5]

Physicochemical Properties

While experimentally determined physical properties such as boiling and melting points are not
readily available in the literature, computational models provide valuable estimates.
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Table 2: Computed Physicochemical Properties of Ethyl 7-methyl-4-oxooctanoate

Property Value Source
Molecular Weight 200.27 g/mol PubChem[5]
XLogP3 1.7 PubChem[5]
Hydrogen Bond Donor Count 0 PubChem
Hydrogen Bond Acceptor

Count 3 PubChem
Rotatable Bond Count 7 ChemScene
Topological Polar Surface Area  43.4 A2 PubChem[5]

Spectroscopic Characterization

Spectroscopic data is indispensable for the structural elucidation and purity assessment of a
chemical compound. While full spectral data for Ethyl 7-methyl-4-oxooctanoate are not
publicly available, the expected spectral features can be inferred from its structure and the
known characteristics of 3-keto esters.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum is expected to be complex. Key signals would include a
triplet corresponding to the methyl protons of the ethyl ester group and a quartet for the
adjacent methylene protons. The protons on the a-carbon (C5) and the methylene groups at
C2, C3, C6, and C8 would appear as multiplets in the aliphatic region. The methine proton at
C7 and the terminal methyl groups at C9 would also produce characteristic signals.

e 13C NMR: The carbon NMR spectrum would show 11 distinct signals corresponding to each
carbon atom in the molecule. The carbonyl carbons of the ester and ketone (C4 and C7)
would be the most downfield shifted signals. The carbon of the ethoxy group (O-CH2) would
also be found at a characteristic downfield shift. The remaining aliphatic carbons would
appear at higher field strengths.

Infrared (IR) Spectroscopy
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The IR spectrum of Ethyl 7-methyl-4-oxooctanoate would be characterized by strong
absorption bands corresponding to the two carbonyl groups. The ester carbonyl (C=0) stretch
is typically observed in the range of 1750-1735 cm~1, while the ketone carbonyl stretch appears
at a slightly lower wavenumber, around 1725-1705 cm~1.[6][7] The presence of both of these
strong absorptions would be a key diagnostic feature. Additionally, C-H stretching vibrations
from the alkyl chain would be observed around 2960-2850 cm~1.

Mass Spectrometry (MS)

In mass spectrometry, Ethyl 7-methyl-4-oxooctanoate would exhibit a molecular ion peak
corresponding to its molecular weight (200.27 g/mol ). The fragmentation pattern would likely
involve the characteristic cleavage of the ester and keto functionalities, providing further
structural information.

Synthesis and Reactivity

As a [3-keto ester, the synthesis and reactivity of Ethyl 7-methyl-4-oxooctanoate can be
predicted based on well-established organic chemistry principles.

Proposed Synthesis: The Claisen Condensation

A plausible and widely used method for the synthesis of 3-keto esters is the Claisen
condensation.[1] A potential synthetic route to Ethyl 7-methyl-4-oxooctanoate could involve
the reaction of ethyl 4-methylpentanoate with ethyl acetate in the presence of a strong base
such as sodium ethoxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 6/6 Tech Support


https://megalecture.com/wp-content/uploads/2021/05/19-IR-Spectroscopy-Notes.pdf
https://www.benchchem.com/product/b15465432/docs#an-in-depth-technical-guide-to-ethyl-7-methyl-4-oxooctanoate
https://www.benchchem.com/product/b15465432/docs#an-in-depth-technical-guide-to-ethyl-7-methyl-4-oxooctanoate
https://www.benchchem.com/product/b15465432/docs#an-in-depth-technical-guide-to-ethyl-7-methyl-4-oxooctanoate
https://www.benchchem.com/product/b15465432/docs#an-in-depth-technical-guide-to-ethyl-7-methyl-4-oxooctanoate
https://www.benchchem.com/product/b15465432?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15465432?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

